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Compound of Interest

Compound Name:
1,5-Difluoro-3-methoxy-2-

nitrobenzene

Cat. No.: B1311212 Get Quote

An In-depth Technical Guide to 1,5-Difluoro-3-methoxy-2-nitrobenzene: Molecular Formula

and Weight

This technical guide provides a detailed overview of the molecular formula and molecular

weight of the chemical compound 1,5-Difluoro-3-methoxy-2-nitrobenzene, a substance of

interest to researchers, scientists, and professionals in drug development. This compound is

utilized as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Molecular Composition and Weight
The fundamental characteristics of 1,5-Difluoro-3-methoxy-2-nitrobenzene are detailed in the

table below. This information is crucial for stoichiometric calculations in chemical reactions and

for the characterization of synthesized molecules.

Property Value

Molecular Formula C₇H₅F₂NO₃[1]

Molecular Weight 189.117 g/mol [1]

Boiling Point 238 °C

Density 1.414 g/mL
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The molecular weight is a sum of the atomic weights of all atoms in the molecule. The

calculation based on the atomic weights of its constituent elements is as follows:

Carbon (C): 7 atoms × 12.011 u = 84.077 u[2][3]

Hydrogen (H): 5 atoms × 1.008 u = 5.040 u[4][5]

Fluorine (F): 2 atoms × 18.998 u = 37.996 u[6][7]

Nitrogen (N): 1 atom × 14.007 u = 14.007 u[8][9]

Oxygen (O): 3 atoms × 15.999 u = 47.997 u[10][11]

Total Molecular Weight = 84.077 + 5.040 + 37.996 + 14.007 + 47.997 = 189.117 u

This calculated value is consistent with the experimentally determined molecular weight.

Structural Representation
To visualize the atomic arrangement and bonding within the molecule, a two-dimensional

structural diagram is provided below. This representation is generated using the DOT

language, illustrating the connectivity of the atoms in 1,5-Difluoro-3-methoxy-2-nitrobenzene.
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Molecular structure of 1,5-Difluoro-3-methoxy-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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